4-Isopropoxy-6-(4-methoxyphenyl)-2-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-methoxyphenyl)-2-phenyl-6-propan-2-yloxypyrimidine-5-carbonitrile
• InChI: InChI=1S/C21H19N3O2/c1-14(2)26-21-18(13-22)19(15-9-11-17(25-3)12-10-15)23-20(24-21)16-7-5-4-6-8-16/h4-12,14H,1-3H3
• InChI Key: OADFLHSATJSKNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=NC(=C1C#N)C2=CC=C(C=C2)OC)C3=CC=CC=C3
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

4-Isopropoxy-6-(4-methoxyphenyl)-2-phenyl-5-pyrimidinecarbonitrile, also known as 4-IPMPPC, is a synthetic compound that has been studied for its potential applications in the field of scientific research. 4-IPMPPC is a member of the pyrimidine family, and has been found to have a number of interesting properties, including the ability to interact with proteins and enzymes, and to act as a ligand for certain receptors.

Scientific Research Applications

Synthesis and Evaluation as Anticancer Agents

This compound is explored in the context of synthesizing new derivatives with potential anticancer activities. For example, derivatives have been synthesized and evaluated against human tumor cell lines, showing significant inhibitory effects. The study by Tiwari et al. (2016) illustrates the environmentally friendly synthesis of novel derivatives with potential as anticancer agents, evaluated against various cancer cell lines such as MCF-7, K562, HeLa, and PC-3. These compounds exhibited good binding modes in the active site of thymidylate synthase enzyme, which is crucial for DNA synthesis in cancer cells, indicating their potential mechanism of action against cancer proliferation (Tiwari et al., 2016).

Novel Pyrimidine Derivatives Synthesis

Research also focuses on the synthesis of novel pyrimidine and fused pyrimidine derivatives that hold promise for various biological applications. For instance, the work by Al-Issa (2012) demonstrates the synthesis of isoquinoline and other derivatives through reactions involving similar compounds. These synthesized molecules provide a foundation for further research into their potential uses in medicinal chemistry and material science (Al-Issa, 2012).

Antifungal and Antimicrobial Activity

Another area of application involves evaluating the antimicrobial and antifungal activities of synthesized derivatives. Hanafy (2011) synthesized new pyrido[2,3-d]pyrimidine derivatives from a compound similar to 4-Isopropoxy-6-(4-methoxyphenyl)-2-phenyl-5-pyrimidinecarbonitrile, showing significant antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents (Hanafy, 2011).

Corrosion Inhibition

Furthermore, the compound and its derivatives have been studied for their corrosion inhibition properties. Khaled et al. (2011) explored a new pyrimidine derivative's performance in reducing copper corrosion in NaCl solutions, indicating its potential application in corrosion protection strategies (Khaled et al., 2011).